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Compound of Interest

Compound Name: Methylthiopropionylcarnitine

Cat. No.: B058455 Get Quote

Essential Guidance for Researchers on the Safe Management and Disposal of

Methylthiopropionylcarnitine

The responsible disposal of laboratory chemicals is paramount for ensuring the safety of

personnel and the protection of the environment. For novel or less-common compounds such

as Methylthiopropionylcarnitine, for which specific safety data may not be readily available, a

cautious and informed approach to waste management is critical. This guide provides a

procedural framework for the proper disposal of Methylthiopropionylcarnitine, drawing on

general principles of laboratory safety and regulatory compliance.

Due to the absence of a specific Safety Data Sheet (SDS) for Methylthiopropionylcarnitine, it

is prudent to assess its potential hazards based on its chemical structure. The presence of a

methylthio functional group suggests that the compound should be handled as potentially

hazardous. Various methylthio-containing compounds are known to cause skin, eye, and

respiratory irritation[1][2]. For instance, 4-(Methylthio)phenol and (Methylthio)acetic acid are

classified with hazard statements indicating they cause skin and serious eye irritation, and may

cause respiratory irritation[1][2]. Furthermore, some methylthio compounds can exhibit acute

toxicity[3]. In contrast, L-carnitine and its more common acyl esters are generally considered

non-hazardous and are involved in natural metabolic processes[4][5]. Given the potential for

hazard from the methylthio moiety, Methylthiopropionylcarnitine should be managed as a

hazardous waste unless definitive data to the contrary becomes available.
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Comparative Hazard Data of Related Compounds
To provide context on the potential hazards, the following table summarizes the GHS hazard

classifications for compounds with structural similarities to Methylthiopropionylcarnitine.

Compound CAS Number Molecular Formula
GHS Hazard
Statements

4-(Methylthio)phenol 1073-72-9 C₇H₈OS

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[1]

(Methylthio)acetic acid 2444-37-3 C₃H₆O₂S

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[2]

Methylthioacetonitrile 35120-10-6 C₃H₅NS

H302: Harmful if

swallowedH312:

Harmful in contact

with skinH332:

Harmful if

inhaledH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[3]

Propionyl-L-carnitine

hydrochloride
119793-66-7 C₁₀H₂₀ClNO₄

Not classified as

hazardous
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Step-by-Step Disposal Protocol for
Methylthiopropionylcarnitine
The following protocol outlines the recommended steps for the safe disposal of

Methylthiopropionylcarnitine waste generated in a laboratory setting. This procedure is

aligned with the U.S. Environmental Protection Agency (EPA) regulations under the Resource

Conservation and Recovery Act (RCRA)[6].

1. Waste Characterization and Segregation:

Treat all waste containing Methylthiopropionylcarnitine (solid and liquid) as hazardous

chemical waste.

Do not mix Methylthiopropionylcarnitine waste with other waste streams unless

compatibility has been confirmed. Incompatible chemicals, when mixed, can react violently

or release flammable or toxic gases[7].

Segregate waste based on physical state (solid or liquid) and hazard class (e.g., flammable,

corrosive, toxic)[7].

2. Containerization and Labeling:

Use only appropriate, leak-proof, and chemically compatible containers for waste

accumulation. Plastic containers are often preferred for their durability[8].

Ensure all waste containers are securely closed when not in use[8].

Clearly label each waste container with the words "Hazardous Waste," the full chemical

name "Methylthiopropionylcarnitine," and a description of the waste (e.g., "solid waste,"

"aqueous solution"). The label should also include the date when waste was first added to

the container[7].

3. Storage in a Satellite Accumulation Area (SAA):

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation[7][8].
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The SAA must be under the control of laboratory personnel[6].

Ensure that the total volume of hazardous waste in the SAA does not exceed 55 gallons. For

acutely toxic wastes (P-listed), the limit is one quart[8][9].

Regularly inspect the SAA for any signs of leaks or container degradation[7].

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the equivalent

department to arrange for the collection of the hazardous waste[9].

Do not dispose of Methylthiopropionylcarnitine down the drain or in the regular trash[8][9].

Follow your institution's specific procedures for requesting a waste pickup.

5. Decontamination of Empty Containers:

A container that has held a hazardous waste is considered "empty" under RCRA if all

possible waste has been removed.

For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a

suitable solvent to be considered non-hazardous. The resulting rinsate must be collected and

managed as hazardous waste[9]. While Methylthiopropionylcarnitine is not currently P-

listed, adopting this practice is a conservative and safe approach.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of

Methylthiopropionylcarnitine.

Caption: Disposal Decision Workflow for Methylthiopropionylcarnitine.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Methylthiopropionylcarnitine, thereby fostering a secure laboratory environment and

upholding environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b058455?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/Methylthio_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/99295
https://pubmed.ncbi.nlm.nih.gov/12908852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8910660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8910660/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b058455#methylthiopropionylcarnitine-proper-disposal-procedures
https://www.benchchem.com/product/b058455#methylthiopropionylcarnitine-proper-disposal-procedures
https://www.benchchem.com/product/b058455#methylthiopropionylcarnitine-proper-disposal-procedures
https://www.benchchem.com/product/b058455#methylthiopropionylcarnitine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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